Cas no 866020-50-0 (1-(4-([2-(4-IODOPHENOXY)-1,3-THIAZOL-5-YL]METHYL)PIPERAZINO)-1-ETHANONE)

• Product Name: 1-(4-([2-(4-IODOPHENOXY)-1,3-THIAZOL-5-YL]METHYL)PIPERAZINO)-1-ETHANONE
• CAS No: 866020-50-0
• MF: C₁₆H₁₈IN₃O₂S
• MW: 443.302494525909
• CID: 5270871
• Update Time: 2026-03-09

1-(4-([2-(4-IODOPHENOXY)-1,3-THIAZOL-5-YL]METHYL)PIPERAZINO)-1-ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(4-([2-(4-IODOPHENOXY)-1,3-THIAZOL-5-YL]METHYL)PIPERAZINO)-1-ETHANONE
• 1-(4-{[2-(4-iodophenoxy)-1,3-thiazol-5-yl]methyl}piperazin-1-yl)ethan-1-one
• Ethanone, 1-[4-[[2-(4-iodophenoxy)-5-thiazolyl]methyl]-1-piperazinyl]-

• Inchi： 1S/C16H18IN3O2S/c1-12(21)20-8-6-19(7-9-20)11-15-10-18-16(23-15)22-14-4-2-13(17)3-5-14/h2-5,10H,6-9,11H2,1H3
• InChI Key： QLTVIMQPWHGERZ-UHFFFAOYSA-N
• SMILES： CC(N1CCN(CC2SC(OC3C=CC(I)=CC=3)=NC=2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 1-(4-([2-(4-IODOPHENOXY)-1,3-THIAZOL-5-YL]METHYL)PIPERAZINO)-1-ETHANONE

Chemical Profile of 1-(4-([2-(4-IODOPHENOXY)-1,3-THIAZOL-5-YL]METHYL)PIPERAZINO)-1-ETHANONE (CAS No. 866020-50-0)

The compound 1-(4-([2-(4-IODOPHENOXY)-1,3-THIAZOL-5-YL]METHYL)PIPERAZINO)-1-ETHANONE, identified by its CAS number 866020-50-0, represents a sophisticated molecular entity with significant potential in the realm of pharmaceutical and biochemical research. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a subject of considerable interest for medicinal chemists and biologists exploring novel therapeutic strategies.

The structural framework of this molecule is notable for its intricate arrangement of functional groups. At its core lies a thiazole ring, a heterocyclic system well-documented for its biological activity. The thiazole ring is further substituted with a piperazine moiety, which is a common pharmacophore known for its role in modulating neurotransmitter systems. Additionally, the presence of an iodophenoxyl group introduces an aromatic ring with an iodine substituent, which can serve as a handle for further chemical modifications or interactions with biological targets.

The ethanone backbone connects these diverse functional units, creating a molecule with multiple potential sites of interaction. Such structural complexity often correlates with high binding affinity and selectivity, key attributes in drug discovery. The combination of the thiazole, piperazine, and iodophenoxyl groups suggests that this compound may exhibit properties relevant to central nervous system (CNS) disorders, given the known activity of these motifs in modulating neuronal function.

Recent advancements in computational chemistry have enabled more precise predictions of molecular behavior, including interactions with biological targets. Virtual screening and molecular docking studies have become indispensable tools in the early stages of drug discovery. For compounds like 1-(4-([2-(4-IODOPHENOXY)-1,3-THIAZOL-5-YL]METHYL)PIPERAZINO)-1-ETHANONE, these methods can help identify potential binding pockets in proteins associated with diseases such as neurodegeneration or psychiatric disorders. The iodine atom in the iodophenoxyl group is particularly interesting, as it can participate in halogen bonding—a non-covalent interaction that has been leveraged to enhance binding affinity in drug design.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial assays suggest that it may interact with enzymes and receptors involved in pathways relevant to inflammation and neuroprotection. The thiazole core is known to be present in several bioactive molecules, including antifungal and antibacterial agents, underscoring its potential therapeutic relevance. Meanwhile, the piperazine moiety is frequently found in drugs targeting serotonin receptors, indicating possible applications in treating conditions like depression or anxiety.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. The iodine substituent on the phenyl ring also opens avenues for further derivatization using palladium-catalyzed reactions, allowing chemists to tailor the molecule’s properties for specific applications.

From a regulatory perspective, compounds like this are subject to guidelines that ensure their safe handling and study without compromising ethical standards or environmental safety. While not classified as hazardous materials under current regulations, proper laboratory protocols must be followed during synthesis and characterization to mitigate any potential risks associated with handling organic compounds.

Future research directions may focus on exploring analogs of this molecule to improve potency and reduce off-target effects. Structural modifications could involve altering the substitution pattern on the aromatic rings or introducing additional functional groups that enhance solubility or metabolic stability. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible therapeutic benefits.

The integration of machine learning models into drug discovery workflows has accelerated the identification of promising candidates like this one. By analyzing vast datasets containing chemical structures and biological activities, these models can predict properties such as bioavailability or toxicity before experimental validation is conducted. This approach not only saves time but also allows for more targeted experimentation.

In conclusion,1-(4-([2-(4-IODOPHENOXY)-1,3-THIAZOL-5-YL]METHYL)PIPERAZINO)-1-ETHANONE (CAS No. 866020-50-0) stands out as a structurally intriguing molecule with potential applications across multiple therapeutic areas. Its unique combination of pharmacophoric elements positions it as a valuable scaffold for further medicinal chemistry exploration. As research progresses using cutting-edge computational tools and synthetic methodologies,this compound promises to contribute significantly to our understanding of biological processes and the development of novel treatments.